Cas no 94135-71-4 (L-Phenylalanine,N-(N-formyl-L-phenylalanyl)-, ethyl ester (9CI))

• Product name: L-Phenylalanine,N-(N-formyl-L-phenylalanyl)-, ethyl ester (9CI)
• CAS No: 94135-71-4
• MF: C₂₁H₂₄N₂O₄
• MW: 368.42626
• CID: 812086
• PubChem ID: 44146354

L-Phenylalanine,N-(N-formyl-L-phenylalanyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-(N-formyl-L-phenylalanyl)-, ethyl ester (9CI)
• ethyl (2S)-2-[[(2S)-2-formamido-3-phenylpropanoyl]amino]-3-phenylpropanoate
• ethyl N-(N-formyl-3-phenyl-L-alanyl)-3-phenyl-L-alaninate
• NS00040146
• EINECS 302-942-0
• 94135-71-4
• DTXSID60240768

• Inchi： InChI=1S/C21H24N2O4/c1-2-27-21(26)19(14-17-11-7-4-8-12-17)23-20(25)18(22-15-24)13-16-9-5-3-6-10-16/h3-12,15,18-19H,2,13-14H2,1H3,(H,22,24)(H,23,25)/t18-,19-/m0/s1
• InChI Key： WMNMKMOXKDFVCM-OALUTQOASA-N
• SMILES： CCOC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC=O

Computed Properties

• Exact Mass: 368.174
• Monoisotopic Mass: 368.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.17
• Boiling Point: 637.5°Cat760mmHg
• Flash Point: 339.3°C
• Refractive Index: 1.56